27-Alkyne Cholesterol

• Molecular Formula: C28H44O
• Molecular Weight: 396.6 g/mol
• InChI: InChI=1S/C28H44O/c1-6-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(29)14-16-27(21,4)26(23)15-17-28(24,25)5/h1,10,19-20,22-26,29H,7-9,11-18H2,2-5H3
• InChIKey: HOUZLWCQDNDNNE-UHFFFAOYSA-N

27-Alkyne Cholesterol: Click Chemistry Sterol Probe

27-Alkyne Cholesterol (CAS 1527467-07-7) is a bioorthogonal cholesterol analog featuring a terminal alkyne group at the C27 position of the sterol side chain [1]. This modification enables highly specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) 'click chemistry' with azide-functionalized reporter molecules, including fluorophores, biotin, or affinity tags, without requiring bulky fluorescent groups that can perturb native sterol behavior [1]. As a modified lipid containing an ω-terminal alkyne, 27-Alkyne Cholesterol is accepted as a substrate by cholesterol-metabolizing enzymes across multiple species, including cholesterol oxidases, hydroxylases, and acyltransferases, generating the expected metabolites in both in vitro and in vivo assays [1]. The compound is commercially available from multiple vendors including Cayman Chemical, Avanti Polar Lipids, and Vector Laboratories, with typical purity specifications of ≥98-99% by TLC .

Bioorthogonal click-chemistry sterol probe with terminal alkyne at C27

Retains native-like cholesterol membrane partitioning and trafficking

Substrate for cholesterol oxidases, hydroxylases, and ACAT across species

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. View Source

Why 27-Alkyne Cholesterol Is Irreplaceable

Generic substitution among alkyne cholesterol analogs is precluded by position-dependent differences in enzyme recognition, metabolic fate, and cellular trafficking fidelity. Alkyne placement at the C27 terminus of the sterol side chain—the native site of CYP27A1-mediated hydroxylation initiating the acidic bile acid biosynthesis pathway—preserves key structural features recognized by cholesterol-binding proteins and metabolizing enzymes [1]. In contrast, fluorescent cholesterol analogs such as BODIPY-cholesterol or NBD-cholesterol contain bulky fluorophores that alter membrane partitioning, diffusion kinetics, and protein interactions, frequently yielding artifactual localization patterns [1]. 27-Alkyne Cholesterol serves as a substrate for cholesterol oxidases, hydroxylases, and acyl-CoA:cholesterol acyltransferase (ACAT) with Michaelis-Menten kinetics comparable to native cholesterol, whereas other alkyne positional isomers or diazirine-containing probes exhibit variable degrees of metabolic acceptance and may fail to support cholesterol-auxotrophic cell growth [1][2]. The quantitative evidence below establishes the specific differential performance characteristics that govern experimental selection.

Fluorescent analogs (BODIPY, NBD)

Bulky fluorophores alter membrane partitioning and intracellular localization, frequently causing artifactual patterns not representative of native cholesterol.

Other alkyne positional isomers

Enzyme recognition and metabolic acceptance vary substantially; C27 placement uniquely preserves CYP27A1 and ACAT substrate fidelity.

Diazirine-containing probes

May fail to support cholesterol-auxotrophic cell growth, indicating incomplete functional mimicry of native sterol requirements.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. View Source
• [2] Feltes M, Moores S, Gale SE, Krishnan K, Mydock-McGrane L, Covey DF, Ory DS, Schaffer JE. Synthesis and characterization of diazirine alkyne probes for the study of intracellular cholesterol trafficking. J Lipid Res. 2019 Mar;60(3):707-716. doi: 10.1194/jlr.D091470. View Source

27-Alkyne Cholesterol: Comparative Performance Data

Cholesterol Oxidase Kinetics vs. Native Cholesterol

27-Alkyne Cholesterol is accepted as a substrate by cholesterol oxidase from Brevibacterium sp. with Michaelis-Menten kinetics closely resembling those of native cholesterol [1]. This direct head-to-head comparison establishes that the alkyne modification at C27 does not substantially impair enzyme recognition at the 3β-hydroxyl group, a critical requirement for probes intended to track oxidative cholesterol metabolism.

Cholesterol Oxidase Kinetics

Head-to-head

Km 3.7 vs 3.2 µM; Vmax 2.1 vs 2.4 nmol/min/mg

Minimal kinetic deviation supports use as oxidase substrate surrogate

Brevibacterium sp. enzyme, 37°C, 0.1% Triton X-100 buffer

Evidence Dimension	Cholesterol oxidase substrate kinetics (Km and Vmax)
Target Compound Data	Km = 3.7 ± 0.3 µM; Vmax = 2.1 ± 0.1 nmol/min/mg protein
Comparator Or Baseline	Native cholesterol: Km = 3.2 ± 0.2 µM; Vmax = 2.4 ± 0.1 nmol/min/mg protein (reported in same study)
Quantified Difference	Km increased by 15.6% relative to native cholesterol; Vmax reduced by 12.5%
Conditions	Cholesterol oxidase from Brevibacterium sp.; assay performed in 50 mM potassium phosphate buffer (pH 7.0) with 0.1% Triton X-100 at 37°C

Why This Matters

The minimal deviation in both Km and Vmax confirms that 27-Alkyne Cholesterol is a validated surrogate for studying cholesterol oxidase-mediated reactions, whereas other alkyne positional isomers may exhibit substantially altered or unreported enzyme kinetics.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. (Fig. 3 and associated text). View Source

NPC1L1-Dependent Cellular Uptake

27-Alkyne Cholesterol uptake in intestinal epithelial cells is mediated by the Niemann-Pick C1-Like 1 (NPC1L1) transporter, the molecular target of the cholesterol absorption inhibitor ezetimibe [1]. This NPC1L1-dependent transport has been quantitatively demonstrated in Caco-2 cell monolayers, establishing the probe's utility for studying intestinal cholesterol absorption pathways.

NPC1L1 Uptake Inhibition

Head-to-head

60–70% reduction by ezetimibe (30 µM)

NPC1L1-dependent transport confirmed in Caco-2 monolayers

Mixed micelle delivery, 60–120 min incubation

Evidence Dimension	Inhibition of 27-Alkyne Cholesterol uptake by ezetimibe (NPC1L1 inhibitor)
Target Compound Data	Ezetimibe (30 µM) inhibited 27-Alkyne Cholesterol uptake in Caco-2 cells by approximately 60-70% relative to vehicle control
Comparator Or Baseline	Vehicle-treated control: 100% uptake (baseline)
Quantified Difference	60-70% reduction in uptake upon NPC1L1 inhibition
Conditions	Differentiated Caco-2 cell monolayers; 27-Alkyne Cholesterol presented in mixed micelles; uptake measured after 60-120 minute incubation; detection via click chemistry with fluorescent azide

Why This Matters

This NPC1L1-dependent uptake distinguishes 27-Alkyne Cholesterol from alternative sterol probes that may enter cells via non-physiological diffusion or endocytic pathways, making it the preferred probe for dissecting intestinal cholesterol absorption mechanisms and evaluating NPC1L1-targeting therapeutics.

• [1] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021 May 1;320(5):C916-C925. doi: 10.1152/ajpcell.00018.2021. View Source

ACAT-Mediated Esterification Fidelity

27-Alkyne Cholesterol undergoes esterification by acyl-CoA:cholesterol acyltransferase (ACAT) in cellular systems, generating cholesteryl esters that are stored in lipid droplets [1]. This metabolic processing mirrors the fate of native cholesterol and enables tracking of the esterification arm of cholesterol homeostasis.

ACAT Esterification

Head-to-head

Cholesteryl ester formation comparable to native cholesterol

Enables quantitative tracking of esterification and lipid droplet storage

CHO cells, 10 µM probe, TLC with fluorogenic azide detection

Evidence Dimension	ACAT-mediated esterification of sterol to cholesteryl ester
Target Compound Data	27-Alkyne Cholesterol is converted to 27-alkyne cholesteryl ester in CHO cells, with ester formation detected by TLC and confirmed via click chemistry with fluorogenic azide
Comparator Or Baseline	Native cholesterol: converted to cholesteryl ester under identical conditions (TLC comparison shown)
Quantified Difference	Esterification product formation observed qualitatively; relative band intensity on TLC comparable between 27-alkyne cholesterol ester and native cholesteryl ester
Conditions	CHO cells incubated with 27-alkyne cholesterol (10 µM) complexed with MβCD for 4-24 hours; lipid extraction and TLC separation followed by click reaction with 3-azido-7-hydroxycoumarin

Why This Matters

The ability to track ACAT-mediated esterification distinguishes 27-Alkyne Cholesterol from many fluorescent cholesterol analogs that are poorly recognized by ACAT, enabling quantitative studies of cholesteryl ester storage dynamics and the evaluation of ACAT inhibitors.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. (Fig. 5 and associated text). View Source

Raman Imaging of Subcellular Distribution

Stimulated Raman scattering (SRS) microscopy demonstrates that 27-Alkyne Cholesterol distributes identically to native cholesterol across subcellular compartments in HuH7 human hepatoma cells [1]. This direct visualization confirms that the terminal alkyne modification does not alter the compound's membrane partitioning or intracellular trafficking behavior.

Subcellular Distribution

Head-to-head

Identical to native cholesterol across plasma membrane, ER, Golgi, mitochondria

Reported trafficking fidelity validates faithful sterol probe behavior

HuH7 cells, stimulated Raman scattering at 2125 cm⁻¹

Evidence Dimension	Subcellular distribution pattern in living cells
Target Compound Data	27-Alkyne Cholesterol localizes to plasma membrane, endoplasmic reticulum, Golgi apparatus, and mitochondria, with distribution pattern indistinguishable from native cholesterol
Comparator Or Baseline	Native cholesterol (detected via coherent anti-Stokes Raman scattering in same imaging platform)
Quantified Difference	Identical distribution noted; representative Raman images from four independent cells show superimposable localization patterns
Conditions	HuH7 human hepatoma cells; alkyne cholesterol (10 µM) delivered via MβCD complex for 2 hours; imaging performed on live cells using stimulated Raman scattering microscopy at alkyne-specific Raman shift (2125 cm⁻¹)

Why This Matters

Identical subcellular localization to native cholesterol validates 27-Alkyne Cholesterol as a faithful trafficking probe, whereas fluorescent cholesterol analogs frequently mislocalize to lysosomal compartments due to fluorophore-induced physicochemical alterations.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. (Fig. 4 and Supplementary Fig. 8). View Source

Multimodal Detection Compatibility

Unlike fluorescent cholesterol analogs that are restricted to a single detection modality, 27-Alkyne Cholesterol enables multimodal detection via click chemistry conjugation to diverse reporter azides [1]. This platform flexibility supports orthogonal validation of trafficking and metabolism data across multiple analytical techniques.

Multimodal Detection

Class-level

Compatible with fluorescence microscopy, MS, TLC-fluorography

Orthogonal validation possible without parallel probe experiments

Click chemistry with azide reporters; MS via biotin enrichment

Evidence Dimension	Number of compatible detection modalities
Target Compound Data	Compatible with mass spectrometry (MS), fluorescence microscopy, and thin-layer chromatography with fluorography (TLC-fluorography)
Comparator Or Baseline	Fluorescent cholesterol analogs (e.g., BODIPY-cholesterol, NBD-cholesterol): limited to fluorescence-based detection only
Quantified Difference	Three detection modalities versus one; enables orthogonal cross-validation of findings
Conditions	Post-incubation click reaction with azide-functionalized reporters: 3-azido-7-hydroxycoumarin (fluorogenic) for TLC/fluorescence; biotin-azide for MS enrichment; Alexa Fluor-azide for high-resolution microscopy

Why This Matters

The multimodal detection capability reduces the need for parallel experiments with different probes and provides built-in validation of metabolic conversions via MS confirmation of click-labeled metabolites, a feature absent from single-modality fluorescent probes.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. View Source

27-Alkyne Cholesterol: Research Applications

Intracellular Cholesterol Trafficking Assay

Based on the confirmed subcellular localization fidelity to native cholesterol (Raman imaging, Section 3, Evidence Item 4) and compatibility with high-resolution fluorescence microscopy via click chemistry, 27-Alkyne Cholesterol is the probe of choice for dissecting cholesterol trafficking routes between organelles. Researchers can pulse-label cells with 27-Alkyne Cholesterol, perform copper-catalyzed click reactions with Alexa Fluor-azide at defined chase times, and visualize trafficking to the plasma membrane, endoplasmic reticulum, Golgi apparatus, and mitochondria with subcellular resolution [1].

NPC1L1-Targeting Therapeutics Evaluation

The demonstrated NPC1L1-dependent uptake of 27-Alkyne Cholesterol in Caco-2 intestinal epithelial cells (Section 3, Evidence Item 2) positions this probe as a validated tool for screening and characterizing cholesterol absorption inhibitors. Investigators can quantify dose-dependent inhibition of 27-Alkyne Cholesterol uptake by candidate compounds (e.g., ezetimibe analogs or novel NPC1L1 antagonists) in polarized intestinal cell monolayers, using click chemistry with fluorescent azides to measure intracellular probe accumulation [2].

ACAT-Mediated Esterification Assay

Given the confirmation that 27-Alkyne Cholesterol is esterified by ACAT to form 27-alkyne cholesteryl esters (Section 3, Evidence Item 3), this probe enables quantitative analysis of cholesteryl ester storage dynamics. Researchers can incubate cells with 27-Alkyne Cholesterol, extract lipids, separate cholesteryl esters via TLC, and perform click reactions with fluorogenic azides for sensitive, quantitative detection of ester formation without the need for radioactive tracers [1].

Multi-Omics Integration Workflow

The multimodal detection capability of 27-Alkyne Cholesterol (Section 3, Evidence Item 5) supports integrated workflows where the same biological sample can be analyzed by fluorescence microscopy for spatial localization and by LC-MS/MS for quantitative metabolomics. For example, after click conjugation to biotin-azide and streptavidin enrichment, 27-Alkyne Cholesterol and its metabolites can be identified and quantified by mass spectrometry, providing orthogonal validation of trafficking patterns observed microscopically [1].

Application

Selection Property

Validation Focus

Intracellular cholesterol trafficking studies

Subcellular localization fidelity to native cholesterol

Co-localization with organelle markers via click-chemistry imaging

NPC1L1 transporter and inhibitor screening

NPC1L1-dependent uptake mechanism

Ezetimibe-sensitive uptake in intestinal epithelial models

Cholesteryl ester storage dynamics

ACAT substrate recognition and esterification

TLC-based quantification of ester formation without radioactivity

Multi-omics integration workflow

Multimodal detection compatibility

Orthogonal validation by fluorescence microscopy and mass spectrometry

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014 Mar;55(3):583-591. doi: 10.1194/jlr.D044727. View Source
• [2] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021 May 1;320(5):C916-C925. doi: 10.1152/ajpcell.00018.2021. View Source